Cas no 1395084-17-9 (2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1395084-17-9
• MF: C₁₅H₂₂BClO₂
• MW: 280.597983837128
• CID: 6366034
• PubChem ID: 129946664
• Update Time: 2025-11-06

2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[4-chloro-2-(1-methylethyl)phenyl]-4,4,5,5-tetramethyl-
• EN300-12592679
• DTXSID501141341
• 2-[4-chloro-2-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-Chloro-2-(1-methylethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1395084-17-9

• Inchi： 1S/C15H22BClO2/c1-10(2)12-9-11(17)7-8-13(12)16-18-14(3,4)15(5,6)19-16/h7-10H,1-6H3
• InChI Key： DUAWTJLRNUXKMU-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(Cl)C=C1C(C)C

Computed Properties

• Exact Mass: 280.1401378g/mol
• Monoisotopic Mass: 280.1401378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 346.8±35.0 °C(Predicted)

Additional information on 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1395084-17-9)

2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1395084-17-9, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronic esters, which are widely utilized as key intermediates in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. Its unique structural features, including the presence of a chloro substituent at the para position relative to the boronic ester functionality and an isopropyl group at the ortho position on the phenyl ring, make it a versatile building block for constructing complex molecular architectures.

The significance of this compound lies in its potential applications in the development of novel pharmaceuticals and agrochemicals. Boronic esters are renowned for their stability under various reaction conditions and their ability to participate in high-yielding coupling reactions with a broad range of organic substrates. The chloro and isopropyl substituents on the phenyl ring introduce additional reactivity and functionalization possibilities, enabling chemists to tailor the compound for specific synthetic pathways.

In recent years, there has been a surge in research focused on developing efficient methods for constructing biaryl structures, which are prevalent in many biologically active molecules. The Suzuki-Miyaura coupling, in particular, has become an indispensable tool for forming carbon-carbon bonds between boronic acids or esters and aryl halides or triflates. The use of 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a precursor allows for the facile introduction of complex aryl moieties into target molecules. This has been particularly valuable in drug discovery efforts aimed at identifying new therapeutic agents with improved pharmacokinetic properties.

The tetramethyl-substituted dioxaborolane moiety enhances the stability of the boronic ester group, making it more resistant to hydrolysis under basic conditions. This feature is crucial for maintaining high yields in cross-coupling reactions that often require prolonged reaction times or harsh conditions. Additionally, the isopropyl group provides steric hindrance that can influence regioselectivity in certain reactions, allowing researchers to control the outcome of synthetic transformations with greater precision.

Recent studies have highlighted the utility of this compound in the synthesis of novel heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry due to their diverse biological activities and structural complexity. By employing 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a starting material, researchers have been able to construct intricate fused ring systems that mimic natural products and bioactive scaffolds. These efforts have led to the discovery of several promising lead compounds with potential applications in treating various diseases.

The pharmaceutical industry has also explored the use of this compound in developing targeted therapies. Its ability to undergo selective cross-coupling reactions has been leveraged to create molecules with specific binding affinities for biological targets. For instance, researchers have utilized it to synthesize analogs of known drugs that exhibit enhanced efficacy or reduced side effects. This underscores the importance of well-designed intermediates like 1395084-17-9 in accelerating drug development pipelines.

Moreover, advancements in flow chemistry have opened up new avenues for utilizing 2-4-chloro-2-(propan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane more efficiently. Flow systems allow for scalable and reproducible synthesis under controlled conditions, which is particularly beneficial when working with sensitive boronic esters. This approach has enabled researchers to perform complex multi-step syntheses without compromising on yield or purity.

In conclusion,1395084-17-9 represents a valuable asset for synthetic chemists working on pharmaceuticals and fine chemicals. Its unique structural features and compatibility with modern coupling methodologies make it an indispensable tool for constructing complex organic molecules. As research continues to evolve，the applications of this compound are expected to expand，further solidifying its role as a cornerstone intermediate in modern chemical synthesis.